Cas no 1346698-32-5 (5-Butoxy-3-chloropyridazine)

• Product Name: 5-Butoxy-3-chloropyridazine
• CAS No: 1346698-32-5
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 1033468
• PubChem ID: 71303711
• Update Time: 2025-06-08

5-Butoxy-3-chloropyridazine Chemical and Physical Properties

Names and Identifiers

• 5-Butoxy-3-chloropyridazine
• DTXSID90745094
• 1346698-32-5

• Inchi： 1S/C8H11ClN2O/c1-2-3-4-12-7-5-8(9)11-10-6-7/h5-6H,2-4H2,1H3
• InChI Key： ZBNBPUVSSFFNIE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=N1)OCCCC

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Butoxy-3-chloropyridazine

5-Butoxy-3-chloropyridazine: A Comprehensive Overview of CAS No. 1346698-32-5

5-Butoxy-3-chloropyridazine, with the CAS number 1346698-32-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structure of 5-Butoxy-3-chloropyridazine makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications.

The chemical structure of 5-Butoxy-3-chloropyridazine is characterized by a butoxy group at the 5-position and a chlorine atom at the 3-position of the pyridazine ring. This specific arrangement confers unique chemical properties and reactivity, making it an attractive candidate for further exploration in drug discovery and development. Recent studies have highlighted its potential as a scaffold for designing novel compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In the realm of medicinal chemistry, 5-Butoxy-3-chloropyridazine has been extensively studied for its ability to modulate various biological targets. One notable application is its use as a building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The presence of the butoxy group enhances the lipophilicity of the molecule, potentially improving its bioavailability and brain penetration, which are crucial factors for effective SSRI activity.

Beyond its role in SSRI development, 5-Butoxy-3-chloropyridazine has also shown promise in the field of antiviral research. Studies have demonstrated that derivatives of this compound can inhibit viral replication by targeting specific viral enzymes or proteins. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of 5-Butoxy-3-chloropyridazine-based compounds exhibited potent antiviral activity against influenza A virus, highlighting its potential as a lead compound for developing new antiviral agents.

In cancer research, 5-Butoxy-3-chloropyridazine has been explored for its ability to induce apoptosis in cancer cells. The chlorine atom at the 3-position plays a crucial role in this activity by facilitating interactions with key cellular targets involved in apoptosis signaling pathways. A study published in Cancer Letters found that certain derivatives of 5-Butoxy-3-chloropyridazine effectively induced apoptosis in human breast cancer cells, suggesting its potential as a novel anticancer agent.

The synthesis of 5-Butoxy-3-chloropyridazine typically involves multistep reactions starting from readily available starting materials. One common approach is to react 2-amino-4-bromopyrimidine with butanol to form the corresponding butoxy derivative, followed by chlorination at the 3-position using an appropriate chlorinating agent such as thionyl chloride or phosphorus oxychloride. The resulting product can then be further functionalized to generate a wide range of bioactive derivatives.

The physicochemical properties of 5-Butoxy-3-chloropyridazine, including its solubility, stability, and reactivity, have been extensively characterized. It is generally stable under standard laboratory conditions but may require careful handling during certain synthetic transformations to avoid degradation or side reactions. Its solubility profile can be fine-tuned by modifying the substituents on the pyridazine ring, making it suitable for various pharmaceutical formulations.

In conclusion, 5-Butoxy-3-chloropyridazine (CAS No. 1346698-32-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive scaffold for developing novel therapeutics targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use, underscoring its importance in modern drug discovery efforts.